![molecular formula C12H10N2O2 B6414212 2-(3-Aminocarbonylphenyl)-4-hydroxypyridine, 95% CAS No. 1261973-07-2](/img/structure/B6414212.png)
2-(3-Aminocarbonylphenyl)-4-hydroxypyridine, 95%
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Overview
Description
2-(3-Aminocarbonylphenyl)-4-hydroxypyridine, commonly referred to as 2-AHP, is a synthetic compound with a range of applications in the scientific research field. It is used in the synthesis of various chemical compounds, as well as in the production of drugs and other products. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2-AHP.
Scientific Research Applications
2-AHP has a range of applications in the scientific research field. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the production of biocatalysts and enzymes, as well as in the synthesis of organic materials. Furthermore, it is used in the production of organic acids, esters, and amines.
Mechanism of Action
2-AHP acts as a catalyst in the synthesis of various compounds. It is able to catalyze the formation of various organic compounds, including alcohols, ketones, and aldehydes. It also acts as an acid-base catalyst, which helps to speed up the reaction rate.
Biochemical and Physiological Effects
2-AHP has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of enzymes and proteins, as well as to reduce the activity of certain toxins. It has also been shown to regulate the expression of certain genes and to modulate the activity of certain hormones.
Advantages and Limitations for Lab Experiments
2-AHP has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it can be used in a variety of reactions. Furthermore, it has a high yield and is relatively stable. However, it is important to note that it is highly toxic, and it should be handled with care.
Future Directions
The use of 2-AHP in scientific research is likely to continue to expand in the future. It is expected to be used in the development of new drugs and other products, as well as in the synthesis of a variety of compounds. Furthermore, it is expected to be used in the development of new enzymes and biocatalysts, as well as in the production of organic materials. Additionally, it is likely to be used in the production of organic acids, esters, and amines. Finally, it is likely to be used in the development of new gene expression modulators and hormone regulators.
Synthesis Methods
2-AHP is synthesized from a range of starting materials, including 3-aminophenol, 4-hydroxybenzyl alcohol, and pyridine. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) at temperatures ranging from 80 to 130°C. The reaction usually takes between 2 and 4 hours to complete, and yields up to 95% of the desired product.
properties
IUPAC Name |
3-(4-oxo-1H-pyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c13-12(16)9-3-1-2-8(6-9)11-7-10(15)4-5-14-11/h1-7H,(H2,13,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEAJMHJDGYOOSX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)N)C2=CC(=O)C=CN2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30692538 |
Source
|
Record name | 3-(4-Oxo-1,4-dihydropyridin-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30692538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-07-2 |
Source
|
Record name | 3-(4-Oxo-1,4-dihydropyridin-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30692538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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